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Chemical and Pharmacological Profile of Dienogest

Dienogest (DNG) is a hybrid progestin classified as a 19-nortestosterone derivative, but with a distinctive

cyanomethyl group at the C-17 position instead of an ethinyl group. This unique structure contributes to its

pharmacological profile [1].

Key Receptor Binding and Selectivity Data (Parent Compound):

| Parameter | Value | Experimental Details | | :--- | :--- | :--- | | PR Activation (EC₅₀) | 3.4 - 10.5 nmol/L |

Transactivation assay on human PR [2]. | | AR Antagonism (IC₅₀) | 420.6 - 775.0 nmol/L | Demonstrates

antiandrogenic properties [2]. | | Selectivity | No agonistic/antagonistic activity on GR, MR, ERα, or ERβ at

concentrations up to 3000 nmol/L [2]. | | Oral Bioavailability | >90% [1] | High absorption. | | Plasma Half-

Life | ~10 hours [1] | Short, non-accumulating. | | Volume of Distribution | Large [3] | Suggesting extensive

tissue distribution. |

Proposed Pharmacokinetic Study Protocol for
Dienogest-d4

This protocol outlines a single-dose, open-label study in healthy volunteers to characterize the

pharmacokinetic profile of dienogest-d4.
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Study Drug Formulation

Drug Substance: Dienogest-d4 (deuterated at four positions to increase molecular mass).
Dosage Form: Immediate-release oral tablet.

Strength: 2 mg (aligning with the common clinical dose) [4].
Administration: Single oral dose with 240 mL of water under fasting conditions.

Subject Selection and Ethics

Participants: Healthy adult volunteers (age 18-45).

Inclusion Criteria: Healthy based on medical history, physical examination, and laboratory tests.
Exclusion Criteria: Use of any medication (including over-the-counter drugs) for two weeks prior to

and during the study; history of liver or kidney disease; smoking; pregnancy or lactation.
Ethics: The study protocol must be approved by an Independent Ethics Committee. Written informed

consent must be obtained from all participants before any study-related procedures.

Blood Sample Collection and Processing

Schedule: Pre-dose (0 h) and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, 48, and 72 hours post-dose.

Procedure: Collect ~5 mL of venous blood into tubes containing K₂EDTA as an anticoagulant.
Processing: Centrifuge samples at 1500 × g for 10 minutes at 4°C within 30 minutes of collection.

Storage: Transfer the resulting plasma into polypropylene tubes and store at -70°C or below until
analysis.

Bioanalytical Method for Dienogest-d4 and Dienogest

A sensitive and specific LC-MS/MS method should be developed and validated to quantify both dienogest-

d4 and its non-deuterated form (dienogest) in human plasma, assessing potential isotopic exchange.

Sample Preparation: Protein precipitation with acetonitrile or solid-phase extraction.

Internal Standard: Use a stable isotope-labeled internal standard (e.g., dienogest-¹³C₃).
Chromatography:

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 μm).
Mobile Phase: A) 0.1% Formic acid in water; B) 0.1% Formic acid in acetonitrile.

Gradient: Elute with increasing organic phase.
Mass Spectrometry Detection:
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Ionization: Positive electrospray ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM).
Example MRM Transitions:

Dienogest-d4: m/z 325.2 → 109.1
Dienogest: m/z 321.2 → 109.1

Validation: The method must be validated for selectivity, sensitivity, linearity, accuracy, precision,
matrix effects, and stability according to regulatory guidelines (e.g., FDA, EMA).

The following diagram illustrates the core workflow for the bioanalytical and pharmacokinetic data

processing phases of the study.
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Pharmacokinetic Data Analysis

Non-compartmental analysis will be performed using a validated software platform (e.g., Phoenix

WinNonlin) to calculate the following key parameters for both dienogest-d4 and dienogest:

Primary PK
Parameters

Description

Cmax Maximum observed plasma concentration.

Tmax Time to reach Cmax.

AUC0-t Area under the plasma concentration-time curve from zero to the last
measurable time point.

AUC0-∞ Area under the plasma concentration-time curve from zero to infinity.

t½ Terminal elimination half-life.

CL/F Apparent oral clearance.

Vz/F Apparent volume of distribution during the terminal phase.

Application in Drug Development

The proposed study design and protocol for dienogest-d4 have several critical applications in drug

development:

Absolute Bioavailability Assessment: By co-administering an intravenous microdose of dienogest-
d4 simultaneously with an oral therapeutic dose of non-deuterated dienogest, the absolute
bioavailability (F) can be determined accurately without concerns about time-varying clearance.

Drug-Drug Interaction (DDI) Studies: Dienogest-d4 can be used as an oral tracer to study the
effect of a new chemical entity on the absorption and first-pass metabolism of dienogest in complex

clinical DDI trials.
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Characterization of Metabolic Pathways: The deuterium labels can help track specific metabolic

pathways, potentially slowing certain metabolic reactions (a kinetic isotope effect) and allowing for the
identification and quantification of specific metabolites.

Key Considerations and Potential Challenges

Isotopic Effect: The potential for a kinetic isotope effect (KIE) must be evaluated. A significant KIE
could alter the metabolism and clearance of dienogest-d4 compared to the non-deuterated drug,

making it a poor surrogate.
Bioanalytical Specificity: The MRM transitions must be optimized to ensure no cross-talk between

the channels for dienogest-d4 and endogenous dienogest (if present). The method must also resolve
any potential in-source deuterium loss.

Regulatory Compliance: The entire study, from manufacturing the deuterated compound to the
bioanalytical validation and clinical conduct, must adhere to Good Laboratory Practice (GLP) and

Good Clinical Practice (GCP) standards.

Expected Outcomes and Significance

Successful execution of this protocol will provide a robust dataset on the pharmacokinetic behavior of

dienogest-d4. This information is vital for leveraging this molecule as a tool in advanced clinical

pharmacology studies, ultimately contributing to the development of safer and more effective formulations

or combination therapies involving dienogest.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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